Cas no 2418708-34-4 (3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine)

• Product Name: 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine
• CAS No: 2418708-34-4
• MF: C₁₃H₁₇FN₂O₄S
• MW: 316.348485708237
• CID: 5359512
• Update Time: 2025-06-07

3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Z4262542859
• 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine
• 5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C13H17FN2O4S/c1-9-4-5-13(2,3)16(9)12(17)10-6-11(8-15-7-10)20-21(14,18)19/h6-9H,4-5H2,1-3H3
• InChI Key： XLRBKFZZQBQDMX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1C(C)CCC1(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 503
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine

Comprehensive Overview of 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine (CAS No. 2418708-34-4)

The compound 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine (CAS No. 2418708-34-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorosulfonyloxy group and a 2,2,5-trimethylpyrrolidine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core serves as a versatile scaffold for designing novel therapeutics.

In recent years, the demand for fluorinated compounds like 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The fluorosulfonyloxy group, in particular, is a reactive handle that enables further functionalization, making this compound a key building block in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

The synthesis of 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine involves multi-step organic transformations, including amide coupling and sulfonylation reactions. Its CAS No. 2418708-34-4 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. The compound's purity and stability are critical factors for its use in high-throughput screening and combinatorial chemistry, where reproducibility is paramount.

From an industrial perspective, 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine is often discussed in the context of green chemistry and sustainable manufacturing. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce the environmental footprint of its production. This aligns with global initiatives to promote sustainable chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in catalysis and material science. Its pyridine ring and fluorosulfonyloxy group can interact with transition metals, making it a candidate for designing new ligands and catalytic systems. Such applications are particularly relevant in the development of heterogeneous catalysts for industrial processes, a hot topic in chemical engineering forums.

In summary, 3-Fluorosulfonyloxy-5-(2,2,5-trimethylpyrrolidine-1-carbonyl)pyridine (CAS No. 2418708-34-4) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address contemporary challenges in medicinal chemistry and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.